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These application notes provide a comprehensive guide to utilizing BMS-191011, a potent
opener of the large-conductance calcium-activated potassium (BK) channel, in preclinical
tinnitus research. The information is based on studies employing a salicylate-induced tinnitus
model in mice, a well-established method for inducing a temporary, phantom auditory
perception.

Introduction: The Role of BK Channels in Tinnitus

Tinnitus, the perception of sound without an external source, is often associated with an
imbalance between excitatory and inhibitory signals within the central auditory system (CAS),
leading to neuronal hyperexcitability.[1][2] The large-conductance, calcium-activated potassium
(BK) channel is a critical regulator of neuronal excitability.[1][3] By facilitating K+ currents, BK
channels contribute to the repolarization of neurons, thus acting as a brake on excessive firing.

[1]3]

BMS-191011 is a small molecule BK channel opener that has been investigated for its potential
to suppress the neural and behavioral signs of tinnitus.[1][3][4][5] The rationale is that by
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enhancing BK channel activity, BMS-191011 can counteract the CAS hyperactivity underlying
the tinnitus percept. Studies have shown that systemic administration of BMS-191011 can
reduce the behavioral manifestations of salicylate-induced tinnitus in mice.[1][3][4][5]

Mechanism of Action

Salicylate, the active metabolite of aspirin, is known to induce tinnitus.[6][7] This is associated
with increased neuronal activity in the central auditory system. BMS-191011 acts by positively
modulating BK channels. This action increases potassium ion (K+) efflux from neurons, leading
to hyperpolarization of the cell membrane and a reduction in neuronal firing rates. This is
thought to restore a more balanced level of activity in the auditory pathways, thereby reducing

the perception of tinnitus.[1][3][4]
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BMS-191011 Mechanism of Action in Tinnitus.

Quantitative Data Summary

The following tables summarize key quantitative data from studies using BMS-191011 in a

salicylate-induced tinnitus model.

Table 1: Compound and Model Parameters

Parameter Description

Compound BMS-191011

Value | Details

A 1,3,4 oxadiazole,
potent opener of
the large-
conductance Ca2+-
activated
potassium (BK)
channel.

Citations

[115]

Animal Model Young Adult CBA Mice

Common model for

auditory research.

[3]4]

Sodium Salicylate
(SS)

Tinnitus Inducer

250 mg/kg,
administered

intraperitoneally (i.p.).

[L1(3][41[5]

| Vehicle Control | Sterile Saline | Used for control injections. |[6] |

Table 2: BMS-191011 Administration and Dosing
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Administration
Route

Systemic

Dosage

Not specified in
abstracts

Timing

Intraperitoneal
(i.p.), administered
1 hour prior to
behavioral
assessment and 2
hours after SS
administration.

Citations

[2I31[4][5]

| Local (Topical) | Not specified in abstracts | Applied directly to the inferior colliculus (IC)

following systemic SS administration. |[1][3][4][5] |

Table 3: Summary of Key Experimental Findings

Assessment Type

Behavioral (Tinnitus)

Key Finding

Reduced gap-in-
noise startle
response,
indicative of
tinnitus.

Effect of BMS-
191011

Systemic BMS-
191011 treatment
reduced the
behavioral signs of
tinnitus.

Citations

[LI3114115]

Behavioral

(Hyperacusis)

Salicylate can also

induce hyperacusis.

Systemic BMS-
191011 did not reduce
behavioral
manifestations of

hyperacusis.

[L1(3][41[5]

Neurophysiological
(ABR)

SS administration
increases auditory
brainstem response
(ABR) functions.

Systemic BMS-
191011 did not
influence SS-induced

increases in ABRs.

[11(31[4]

| Neurophysiological (IC) | SS administration suppresses spontaneous neural activity in the

inferior colliculus. | Local application of BMS-191011 to the IC reversed the SS-suppressed
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spontaneous activity. |[1][3][4][5][8] |

Experimental Protocols

Protocol 1: Induction of Tinnitus with Sodium Salicylate
(SS)

This protocol details the acute induction of tinnitus in mice using a single high dose of sodium
salicylate.

Materials:

Sodium Salicylate (SS) powder

Sterile 0.9% saline

Syringes and needles for intraperitoneal (i.p.) injection

Animal scale

Procedure:

e Preparation of SS Solution: Dissolve sodium salicylate in sterile 0.9% saline to a final
concentration appropriate for delivering 250 mg/kg in a reasonable injection volume (e.g., 10
ml/kg). Ensure the solution is fully dissolved.[6]

» Animal Handling: Acclimate young adult CBA mice to the laboratory environment and
handling procedures for at least one week prior to the experiment.[3]

e Baseline Measurements: Conduct baseline behavioral and/or neurophysiological
assessments (e.g., Gap-Prepulse Inhibition of Acoustic Startle, Auditory Brainstem
Response) before any treatment to establish a stable baseline for each animal.[3][6]

o Administration: Weigh each mouse to calculate the precise injection volume. Administer a
single i.p. injection of sodium salicylate at a dose of 250 mg/kg.[1][5] For control animals,
administer an equivalent volume of sterile saline.
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» Tinnitus Onset: Tinnitus percepts are typically established within 2 hours following SS
administration.[2][5]

Protocol 2: Behavioral Assessment of Tinnitus (Gap-
Prepulse Inhibition of Acoustic Startle - GPIAS)

The GPIAS method is used to assess the presence of a tinnitus percept by measuring the
inhibition of the acoustic startle reflex.[9] A silent gap in a background noise preceding a loud
startling stimulus normally inhibits the startle reflex. It is hypothesized that a tinnitus percept
"fills in" this gap, reducing the inhibitory effect.[9][10]

Materials:

o Startle response system (sound-attenuating chamber, loudspeaker, animal holder with a
motion sensor)

» Software for stimulus control and data acquisition
Procedure:

o Acclimation: Place the mouse in the startle response chamber and allow a 5-minute
acclimation period with background noise present.

o Trial Types: The session should consist of randomly presented trials:

o Startle-Only Trials: A loud startling stimulus (e.g., 50 ms broadband noise at 105-115 dB
SPL) is presented.[9]

o Gap-Prepulse Trials: A silent gap (e.g., 50 ms) is embedded within a continuous
background noise (e.g., 65 dB SPL) immediately preceding the startling stimulus.[9] The
background noise should be presented at various frequency bands to probe the pitch of
the tinnitus (e.g., narrowband noise centered at 12, 16, 20 kHz).[2][4]

o Experimental Timeline:

o Baseline: Measure GPIAS before any drug administration.
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o Tinnitus Induction: Administer SS (250 mg/kg, i.p.) and wait 2 hours.[2][5]
o Treatment: Administer BMS-191011 or vehicle (i.p.) 1 hour before the GPIAS test.[2][5]
o Post-Treatment Test: Perform the GPIAS test.

Data Analysis: Calculate the percent gap prepulse inhibition (%Gap PPI) for each frequency
band: %Gap PPl = 100 * [(Startle-Only Amplitude - Gap-Prepulse Amplitude) / Startle-Only
Amplitude] A significant decrease in %Gap PPI after SS treatment is indicative of tinnitus. A
reversal of this decrease after BMS-191011 treatment suggests the compound is effective.[2]

BMS-191011 Efficacy Testing Workflow

2. Administer Sodium Salicylate (SS)
(250 mglkg, i.p.)

Click to download full resolution via product page

General Experimental Workflow.
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Protocol 3: Neurophysiological Assessment

Neurophysiological recordings can provide objective correlates of tinnitus and the effects of
BMS-191011.

A. Auditory Brainstem Response (ABR): ABRs are used to assess the integrity and gain of the
early auditory pathway from the cochlear nerve to the brainstem.

Anesthesia: Anesthetize the mouse (e.g., with ketamine/xylazine).

o Electrode Placement: Place subdermal needle electrodes at the vertex (active), below the
pinna of the test ear (reference), and in the hind leg (ground).

o Stimuli: Present sound stimuli (e.g., tone pips at 12, 16, 20 kHz) at various intensities (e.g.,
65-115 dB SPL) via a calibrated speaker.[4]

e Recording: Record and average the neural responses to many stimulus presentations.

e Analysis: Analyze the amplitudes and latencies of the ABR waves (e.g., P1, P2, P4). An
increased P4/P1 amplitude ratio after SS administration is considered a neurophysiological
marker of tinnitus-related central gain enhancement.[8] The studies cited found that systemic
BMS-191011 did not alter these ABR changes.[3][4]

B. Spontaneous Activity in the Inferior Colliculus (IC): The IC is a key auditory midbrain
structure where hyperactivity is linked to tinnitus.

e Procedure: Under anesthesia, perform a craniotomy to expose the IC.

e Recording: Lower a multi-electrode array into the IC to record spontaneous (in the absence
of sound) and sound-evoked neural activity.

e Timeline:
o Record baseline spontaneous activity.

o Administer SS (250 mg/kg, i.p.) and record changes in activity. Studies show SS
suppresses spontaneous activity in the IC.[4][8]
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o Topically apply BMS-191011 directly onto the exposed IC.

o Record post-treatment activity.

Analysis: Quantify the firing rates of individual neurons. Local BMS-191011 application was

shown to reverse the SS-induced suppression of spontaneous activity, suggesting a direct

modulatory role in the auditory midbrain.[1][3][4][8]
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Systemic vs. Local Effects of BMS-191011.
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Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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